N-CYCLOPENTYL-m-AMINOPHENOL
Overview
Description
N-CYCLOPENTYL-m-AMINOPHENOL is a chemical compound that has been extensively studied for its pharmacological properties. It is an organic compound that is commonly used in scientific research to study the mechanism of action and physiological effects of various drugs.
Scientific Research Applications
1. Catalyst Systems for Arylation of Aminophenols
N-CYCLOPENTYL-m-AMINOPHENOL, as a type of aminophenol, can be involved in the selective O- and N-arylation processes. These processes are crucial for developing therapeutic agents and drug candidates. Copper- and palladium-based catalyst systems have been shown to be effective for this purpose (Maiti & Buchwald, 2009).
2. Protein Modification with Aminophenols
The synthetic modification of proteins, a significant aspect of chemical biology and biomaterials science, can employ aminophenols. An oxidative strategy using o-aminophenols for efficient modification of N-terminal residues on peptides and proteins has been demonstrated. This reaction can modify many N-terminal amino acids and is particularly reactive with proline residues (Obermeyer, Jarman, & Francis, 2014).
3. Synthesis of Pharmaceutical Intermediates
Aminophenols like this compound can be key precursors in synthesizing pharmaceutical intermediates. For instance, the synthesis of trans-4-(N-acetylamido)cyclohexanol, an important pharmaceutical intermediate, starts from p-aminophenol, showcasing the potential application of this compound in similar processes (Jia-jun, 2012).
4. Electrochemical Analysis
Aminophenols can be analyzed electrochemically, which is vital for understanding their behavior in various applications, including pharmaceutical formulations and biological samples. For example, N-acetyl-p-aminophenol and p-aminophenol have been determined using a poly(3,4-ethylenedioxythiophene)-modified electrode, showcasing the applicability of electrochemical methods in analyzing aminophenol derivatives (Mehretie et al., 2011).
5. Enhancement of Antibacterial, Antifouling, and Corrosion Protective Performance
Poly(m-aminophenol), related to this compound, has been used to improve the antibacterial, antifouling, and corrosion protective performance of epoxy coatings. These coatings have shown higher antibacterial activity against common bacterial strains and enhanced corrosion protective performance, highlighting the potential of aminophenols in developing multifunctional materials for various industrial applications (Quan et al., 2018).
properties
IUPAC Name |
3-(cyclopentylamino)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c13-11-7-3-6-10(8-11)12-9-4-1-2-5-9/h3,6-9,12-13H,1-2,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCRGIOIOENCYMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC2=CC(=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90146820 |
Source
|
| Record name | N-Cyclopentyl-m-aminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90146820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104903-49-3 |
Source
|
| Record name | N-Cyclopentyl-m-aminophenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0104903493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Cyclopentyl-m-aminophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90146820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-CYCLOPENTYL-M-AMINOPHENOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E4I01LKV89 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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